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Compound of Interest

Compound Name: Ethyl 3-nitrocinnamate

Cat. No.: B181331 Get Quote

For researchers, scientists, and professionals in drug development, the unambiguous structural

confirmation of synthesized compounds is a cornerstone of reliable and reproducible research.

This guide provides a comprehensive comparison of spectroscopic techniques to definitively

identify Ethyl 3-nitrocinnamate, contrasting its spectral data with that of analogous

compounds to highlight key identifying features.

This guide will delve into the characteristic signals of Ethyl 3-nitrocinnamate in ¹H NMR, ¹³C

NMR, FT-IR, and Mass Spectrometry. By presenting detailed experimental protocols and

comparative data tables, researchers can confidently apply these methods for the structural

elucidation of this and similar molecules.

Logical Workflow for Spectroscopic Confirmation
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

confirmation of Ethyl 3-nitrocinnamate's structure.
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Workflow for Spectroscopic Confirmation of Ethyl 3-nitrocinnamate

Initial Analysis

Spectroscopic Techniques

Data Interpretation and Comparison

Structural Confirmation

Synthesized Compound
(Presumed Ethyl 3-nitrocinnamate)

Mass Spectrometry (MS)
Determine Molecular Weight

Infrared (IR) Spectroscopy
Identify Functional Groups

¹H NMR Spectroscopy
Elucidate Proton Environment

¹³C NMR Spectroscopy
Determine Carbon Skeleton

Compare MS data with expected
molecular formula (C₁₁H₁₁NO₄)

Compare IR data with characteristic
absorptions of nitro, ester, and alkene groups

Analyze ¹H NMR shifts, coupling,
and integration for aromatic and vinylic protons

Analyze ¹³C NMR shifts to identify
all unique carbons

Structure Confirmed:
Ethyl 3-nitrocinnamate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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